Cas no 81867-37-0 (benzyl iodoacetate)

benzyl iodoacetate structure
benzyl iodoacetate structure
Product name:benzyl iodoacetate
CAS No:81867-37-0
MF:C9H9IO2
MW:276.071035146713
CID:987200
PubChem ID:95172

benzyl iodoacetate Chemical and Physical Properties

Names and Identifiers

    • benzyl iodoacetate
    • benzyl 2-iodoacetate
    • NSC-21800
    • UNII-8EV3AE4P45
    • SCHEMBL4413332
    • 81867-37-0
    • DTXSID00231438
    • Acetic acid, 2-iodo-, phenylmethyl ester
    • RCNXBVQQUUKQNX-UHFFFAOYSA-N
    • NS00061418
    • NSC21800
    • benzyl-2-iodoacetate
    • Acetic acid, iodo-, phenylmethyl ester
    • AI3-30417
    • Phenylmethyl 2-iodoacetate
    • FT-0756206
    • NSC 21800
    • EINECS 279-839-1
    • 8EV3AE4P45
    • DA-20005
    • Inchi: InChI=1S/C9H9IO2/c10-6-9(11)12-7-8-4-2-1-3-5-8/h1-5H,6-7H2
    • InChI Key: RCNXBVQQUUKQNX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)COC(=O)CI

Computed Properties

  • Exact Mass: 275.964723
  • Monoisotopic Mass: 275.964723
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.714
  • Boiling Point: 302.6°C at 760 mmHg
  • Flash Point: 136.8°C
  • Refractive Index: 1.601

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